Cas no 946339-13-5 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide
• CAS No: 946339-13-5
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 5516284
• Update Time: 2025-10-29

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methoxyphenyl]-3-methoxy-
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide

• Inchi： 1S/C18H20N2O5S/c1-24-15-6-3-5-13(11-15)18(21)19-16-12-14(7-8-17(16)25-2)20-9-4-10-26(20,22)23/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,21)
• InChI Key： LQKWMIWRTSAIRZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide

N-5-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)-2-Methoxyphenyl-3-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 946339-13-5, known as N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiazolidinone ring system and methoxy substituents. The thiazolidinone moiety is a key structural feature that contributes to its biological activity and potential applications in drug development.

Recent studies have highlighted the importance of thiazolidinone derivatives in the design of novel therapeutic agents. These compounds are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that thiazolidinone-containing molecules exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

The methoxy groups present in the structure of this compound play a crucial role in enhancing its pharmacokinetic properties. Methoxy substitution is known to improve solubility and bioavailability, which are critical factors in drug design. Additionally, the benzamide moiety contributes to the molecule's stability and ability to interact with biological targets. This combination of structural features makes N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide a versatile compound with potential applications in diverse therapeutic areas.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The synthesis begins with the formation of the thiazolidinone ring system, followed by the introduction of methoxy groups through nucleophilic aromatic substitution. The final step involves the coupling reaction to form the benzamide derivative. This synthetic pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure and interactions with biological targets. For example, molecular docking simulations revealed that N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide exhibits strong binding affinity to certain protein targets associated with cancer and inflammatory diseases. These findings underscore its potential as a lead compound for drug discovery.

In terms of physical properties, this compound has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing that it remains stable under normal storage conditions but may degrade under extreme pH or temperature conditions. These properties are essential for its application in pharmaceutical formulations and analytical techniques.

The environmental impact of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-3-methoxybenzamide has also been a topic of recent research. Studies conducted in accordance with OECD guidelines indicate that it has low toxicity to aquatic organisms and does not pose significant risks to the environment when used responsibly. These findings are particularly important for industries involved in chemical manufacturing and waste management.

In conclusion, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-Yl)-2-Methoxyphenyl-3-Methoxybenzamide (CAS No. 946339-13